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Compound of Interest

Compound Name: 6-Methoxyquinoline

Cat. No.: B018371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 6-methoxyquinoline in
various organic solvents. Recognizing the critical role of solubility in drug discovery, chemical
synthesis, and formulation development, this document collates available quantitative and
qualitative data, presents detailed experimental protocols for solubility determination, and offers
a logical workflow for these procedures. Due to the limited availability of extensive quantitative
public data for 6-methoxyquinoline, this guide emphasizes robust experimental methodology
to empower researchers in generating reliable solubility data for their specific applications.

Physicochemical Properties of 6-Methoxyquinoline

6-Methoxyquinoline is a heterocyclic aromatic compound and a derivative of quinoline.[1] Its
physicochemical properties are fundamental to understanding its solubility characteristics.
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Property Value Source(s)
Molecular Formula C10H9NO [1]
Molecular Weight 159.18 g/mol [1]
Appearance CoIorI-ess to light yellow liquid 2]
or solid

Melting Point 18-22 °C [1112]
Boiling Point 140-146 °C at 15 mmHg [1]

Density 1.15g/mL at 20 °C [1]

Solubility Data for 6-Methoxyquinoline

The solubility of a compound is a critical parameter for its handling, reaction setup, and

formulation. Below is a summary of the available quantitative and qualitative solubility data for

6-methoxyquinoline.

Quantitative Solubility Data

Quantitative solubility data for 6-methoxyquinoline in a wide range of organic solvents is not

extensively reported in publicly available literature. The most definitive data point found is for

dimethyl sulfoxide (DMSO).

Solvent

Solubility (at
Chemical Class ambient
temperature)

Method

Dimethyl Sulfoxide
(DMSO)

200 mg/mL (1256.36 Reported by supplier;

Polar Aprotic

mM)

requires sonication

Table 1: Quantitative solubility data for 6-methoxyquinoline.[3][4]

Qualitative and Inferred Solubility Profile
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While quantitative data is sparse, qualitative descriptions and the solubility of structurally similar
compounds allow for an inferred solubility profile. 6-Methoxyquinoline is generally considered
to be soluble in polar organic solvents and poorly soluble in water.
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Solvent

Chemical Class

Inferred/Reported
Solubility

Rationale | Context

Ethanol

Polar Protic

Repeatedly cited in
Soluble literature as a suitable

solvent.[1]

Methanol

Polar Protic

General solvent for
Likely Soluble polar organic

compounds.[5]

Acetone

Polar Aprotic

A related derivative, 6-
: methoxyquinoline-4-
Likely Soluble _
carbaldehyde, is

soluble in acetone.[6]

Chloroform

Halogenated

Arelated derivative, 6-

methoxyquinoline-4-
Likely Soluble carbaldehyde, is

soluble in chloroform.

[6]

Ethyl Acetate

Ester

Used for extraction
) and purification of
Likely Soluble o o
quinoline derivatives

in synthesis.[5]

Acetonitrile

Polar Aprotic

Used as a solvent in
) the synthesis of
Likely Soluble o
related quinoline

derivatives.[5]

Tetrahydrofuran (THF)

Ether

Employed in reactions
involving related

Likely Soluble o
quinoline structures.

[5]

Water

Aqueous

Consistently reported
Insoluble / Very

) as insoluble or poorly
Slightly Soluble

soluble in water.[7]

© 2025 BenchChem. All rights reserved.

4/9 Tech Support


https://www.nbinno.com/?news/gp-6-methoxyquinoline-comprehensive-overview-and-applications
https://www.benchchem.com/pdf/Technical_Guide_Solubility_Profile_of_6_methoxy_2_methylquinoline_4_thiol.pdf
https://www.benchchem.com/pdf/Technical_Guide_Physical_and_Synthetic_Profile_of_6_Methoxyquinoline_4_carbaldehyde.pdf
https://www.benchchem.com/pdf/Technical_Guide_Physical_and_Synthetic_Profile_of_6_Methoxyquinoline_4_carbaldehyde.pdf
https://www.benchchem.com/pdf/Technical_Guide_Solubility_Profile_of_6_methoxy_2_methylquinoline_4_thiol.pdf
https://www.benchchem.com/pdf/Technical_Guide_Solubility_Profile_of_6_methoxy_2_methylquinoline_4_thiol.pdf
https://www.benchchem.com/pdf/Technical_Guide_Solubility_Profile_of_6_methoxy_2_methylquinoline_4_thiol.pdf
https://www.fishersci.fi/shop/products/6-methoxyquinoline-98-thermo-scientific/p-158765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Table 2: Qualitative and inferred solubility profile of 6-methoxyquinoline.

Experimental Protocol for Solubility Determination

The "shake-flask" method is the gold standard for determining the thermodynamic equilibrium
solubility of a compound. The following protocol provides a detailed methodology for
determining the solubility of 6-methoxyquinoline in a chosen organic solvent.[5]

Materials and Equipment

¢ 6-Methoxyquinoline (solid or liquid)

o Selected organic solvents (analytical grade)

e Analytical balance (readable to at least 0.1 mg)

» Glass vials with screw caps (e.g., 4 mL or 8 mL)

o Thermostatically controlled shaker or orbital incubator
e Centrifuge

o Calibrated micropipettes

e Volumetric flasks

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

Syringe filters (e.g., 0.22 um, compatible with the chosen solvent)

Procedure: Equilibrium Solubility Determination

o Sample Preparation: Add an excess amount of 6-methoxyquinoline to a pre-weighed vial.
The presence of undissolved solid is necessary to ensure that a saturated solution is
achieved.

» Solvent Addition: Add a known volume or mass of the selected organic solvent to the vial.
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» Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker set
to a specific temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically
24-72 hours) to ensure that equilibrium between the dissolved and undissolved compound is
reached.[5]

o Phase Separation: After the equilibration period, remove the vials and let them stand to allow
any undissolved solid to settle. To ensure complete separation of the solid from the liquid
phase, centrifuge the vials at a high speed.[5]

o Sample Withdrawal and Dilution: Carefully withdraw a known volume of the clear
supernatant (the saturated solution) using a micropipette. Be cautious not to disturb the solid
pellet. Filter the withdrawn sample through a solvent-compatible syringe filter into a clean
vial. Dilute the filtered aliquot with a suitable solvent to a concentration that falls within the
linear range of the analytical instrument.

o Quantification: Analyze the diluted sample using a validated analytical method, such as
HPLC or UV-Vis spectrophotometry, to determine the concentration of the dissolved 6-
methoxyquinoline. A pre-established calibration curve of 6-methoxyquinoline in the same
solvent is required for accurate quantification.

o Calculation: Calculate the solubility based on the measured concentration and the dilution
factor. Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of 6-

methoxyquinoline solubility.
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Preparation

Add excess 6-Methoxyquinoline
to a vial

Add known volume
of organic solvent
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Seal vial and agitate
at constant temperature
(24-72 hours)
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Centrifuge to pellet
undissolved solid

Ana
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Dilute sample to
known concentration

Quantify using HPLC
or UV-Vis

Calculate Solubility
(mg/mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 6-Methoxyquinoline.
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Conclusion

This technical guide consolidates the available solubility information for 6-methoxyquinoline
and provides a robust framework for its experimental determination. While comprehensive
guantitative data remains limited in public sources, the provided qualitative profile and detailed
experimental protocol will enable researchers, scientists, and drug development professionals
to accurately assess the solubility of 6-methoxyquinoline in their specific solvent systems,
thereby facilitating its effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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